Cas no 2135785-58-7 (Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester, trans-)

• Product Name: Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester, trans-
• CAS No: 2135785-58-7
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 5306691
• Update Time: 2025-07-14

Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1r,3r)-3-(hydroxymethyl)-3-nitrocyclobutane-1-carboxylate
• Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester, trans-
• trans-tert-Butyl-3-(hydroxymethyl)-3-nitrocyclobutane-1-carboxylate

• Inchi： 1S/C10H17NO5/c1-9(2,3)16-8(13)7-4-10(5-7,6-12)11(14)15/h7,12H,4-6H2,1-3H3/t7-,10-
• InChI Key： IMBJIXGWBLQJIQ-GVJMRKKJSA-N
• SMILES： [C@@H]1(C(OC(C)(C)C)=O)C[C@@](CO)([N+]([O-])=O)C1

Additional information on Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester, trans-

Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester, trans- (CAS No. 2135785-58-7): A Comprehensive Overview

Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester, trans- (CAS No. 2135785-58-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclobutane ring, a nitro group, and a tert-butyl ester moiety. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The trans configuration of the compound is crucial for its stability and reactivity. The presence of the nitro group imparts significant electronic effects, which can influence the compound's interactions with biological targets. Additionally, the tert-butyl ester moiety provides enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester in various therapeutic applications. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) demonstrated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting the production of pro-inflammatory cytokines. This finding suggests that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

Another area of interest is its potential as an anticancer agent. Research conducted at the National Cancer Institute (2021) showed that Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester can induce apoptosis in various cancer cell lines by disrupting key signaling pathways involved in cell survival and proliferation. These results indicate that this compound may have broad-spectrum anticancer activity and warrants further investigation in preclinical and clinical settings.

The synthesis of Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester involves several well-defined steps. A typical synthetic route starts with the formation of a cyclobutane ring through a ring-closing metathesis reaction. Subsequent functionalization steps introduce the nitro group and the tert-butyl ester moiety. The final step involves stereoselective manipulation to achieve the desired trans configuration. This synthetic pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In terms of pharmacokinetics and pharmacodynamics, Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester exhibits favorable properties. Preclinical studies have shown that it has good oral bioavailability and a long half-life, which are essential characteristics for a successful drug candidate. Additionally, its low toxicity profile makes it suitable for chronic administration without significant adverse effects.

The safety profile of Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester has been extensively evaluated in both in vitro and in vivo models. Toxicity studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant organ toxicity or mutagenic potential. These findings support its potential for further clinical development.

Current research efforts are focused on optimizing the formulation and delivery methods for Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester to enhance its therapeutic efficacy. Nanoparticle-based delivery systems are being explored to improve its solubility and target specificity. These advanced delivery methods could potentially reduce side effects and improve patient compliance.

In conclusion, Cyclobutanecarboxylic acid, 3-(hydroxymethyl)-3-nitro-, 1,1-dimethylethyl ester (CAS No. 2135785-58-7) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional applications and refine its use in clinical settings.